Cas no 853368-35-1 (3-(bromomethyl)-5-fluorobenzonitrile)

3-(bromomethyl)-5-fluorobenzonitrile structure
853368-35-1 structure
Product Name:3-(bromomethyl)-5-fluorobenzonitrile
CAS No:853368-35-1
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD18394044
CID:1836672
PubChem ID:66652629
Update Time:2024-10-26

3-(bromomethyl)-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-5-fluorobenzonitrile
    • 3-bromomethyl-5-(5-chlorothiophen-2-yl)isoxazole
    • 3-(bromomethyl)-5-(5-chlorothiophen-2-yl)isoxazole
    • 3-bromomethyl-5-(5-chloro-thiophen-2-yl)-isoxazole
    • SureCN220431
    • Isoxazole, 3-(bromomethyl)-5-(5-chloro-2-thienyl)-
    • 3-bromomethyl-5-fluorobenzonitrile
    • CTK1B9283
    • 3-Bromomethyl-5-fluoro-benzonitrile
    • 3-(Bromomethyl)-5-fluorobenzonitrile (ACI)
    • 3-Cyano-5-fluorobenzyl bromide
    • XH0993
    • DB-365621
    • SCHEMBL319504
    • PS-9991
    • MFCD18394044
    • 853368-35-1
    • SY293601
    • SUIFNMFWHQFXIP-UHFFFAOYSA-N
    • EN300-113321
    • CS-0459037
    • AKOS017552447
    • F70408
    • A1-03342
    • MDL: MFCD18394044
    • Inchi: 1S/C8H5BrFN/c9-4-6-1-7(5-11)3-8(10)2-6/h1-3H,4H2
    • InChI Key: SUIFNMFWHQFXIP-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(CBr)C=C(F)C=1

Computed Properties

  • Exact Mass: 212.95894g/mol
  • Monoisotopic Mass: 212.95894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

3-(bromomethyl)-5-fluorobenzonitrile Pricemore >>

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abcr
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